![molecular formula C8H4BrNO2S B1382094 3-Bromo-6-nitro-benzo[b]thiophene CAS No. 1263378-11-5](/img/structure/B1382094.png)
3-Bromo-6-nitro-benzo[b]thiophene
Overview
Description
“3-Bromo-6-nitro-benzo[b]thiophene” is a chemical compound with the molecular formula C9H9F2NO . It is a derivative of benzothiophene, an aromatic organic compound with a molecular formula C8H6S . Benzothiophene has an odor similar to naphthalene (mothballs) and occurs naturally as a constituent of petroleum-related deposits such as lignite tar .
Physical And Chemical Properties Analysis
The physical and chemical properties of “this compound” include a molecular weight of 185.17 and a density of 1.3±0.1 g/cm3 . The boiling point is 253.8±40.0 °C at 760 mmHg .Scientific Research Applications
Kinetic Studies and Substituent Effects
- Transmission of Substituent Effects : Research by Spinelli et al. (1972) investigated the kinetics of reactions involving 3-bromo-2-nitro-4-X-thiophens and 3-bromo-4-nitro-2-X-thiophens, providing insights into the substituent effects through different bonds in the thiophen ring. This study is significant for understanding the transmission of substituent effects, particularly in the thiophen ring which is structurally similar to benzo[b]thiophene derivatives (Spinelli, Guanti, & Dell'erba, 1972).
Synthesis and Chemical Reactions
- Substitution Reactions and Derivatives : Cooper and Scrowston (1971) studied the nitration and bromination of 2-bromo-3-methylbenzo[b]thiophen, leading to various derivatives. These chemical reactions are crucial for the synthesis of different substituted benzo[b]thiophenes, which can include compounds like 3-Bromo-6-nitro-benzo[b]thiophene (Cooper & Scrowston, 1971).
- Efficient Synthesis Methods : Pié and Marnett (1988) developed an efficient method for synthesizing benzo[b]thiophenes substituted at various positions, including the 3 position, which is relevant to this compound. This method uses a polyphosphoric acid-catalyzed cyclization, showcasing advancements in the synthesis of benzo[b]thiophene derivatives (Pié & Marnett, 1988).
Properties
IUPAC Name |
3-bromo-6-nitro-1-benzothiophene | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C8H4BrNO2S/c9-7-4-13-8-3-5(10(11)12)1-2-6(7)8/h1-4H | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
CXDYUPRHJODLJC-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC2=C(C=C1[N+](=O)[O-])SC=C2Br | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C8H4BrNO2S | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID601294147 | |
Record name | Benzo[b]thiophene, 3-bromo-6-nitro- | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID601294147 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
258.09 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS No. |
1263378-11-5 | |
Record name | Benzo[b]thiophene, 3-bromo-6-nitro- | |
Source | CAS Common Chemistry | |
URL | https://commonchemistry.cas.org/detail?cas_rn=1263378-11-5 | |
Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
Record name | Benzo[b]thiophene, 3-bromo-6-nitro- | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID601294147 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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